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Compound of Interest

Compound Name: Adenosylhomocysteine

Cat. No.: B1680485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

S-Adenosylhomocysteine (SAH), a crucial intermediate in cellular metabolism, is formed

during the demethylation of S-adenosylmethionine (SAM). As the direct precursor to

homocysteine, SAH is a potent inhibitor of most SAM-dependent methyltransferases.

Consequently, the intracellular SAM/SAH ratio is a critical indicator of a cell's methylation

capacity.[1] Dysregulation of SAH levels has been linked to a variety of pathological conditions,

including cancer, neurodegenerative diseases, and cardiovascular diseases.[1] These

application notes provide comprehensive guidance on the proper handling, storage, and

utilization of SAH standards in a laboratory setting.

Physicochemical Properties and Storage
Recommendations
SAH is typically supplied as a crystalline solid.[1][2] Understanding its fundamental properties

is essential for its effective use in research.
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Property Value Citations

Molecular Formula C₁₄H₂₀N₆O₅S [1][2][3]

Molecular Weight 384.4 g/mol [1][3]

Appearance Crystalline solid [1][2][4]

Storage Temperature -20°C [1][2][5][6]

Long-term Stability ≥ 4 years at -20°C (as solid) [1][2]

UV/Vis Spectroscopy λmax 260 nm [1][2][7]

Molar Extinction Coefficient (ε)
15,400 M⁻¹cm⁻¹ at 260 nm in

water or 0.1 M NaCl
[1][7]

Solubility and Preparation of Stock Solutions
The accurate preparation of SAH solutions is critical for reliable experimental outcomes. The

choice of solvent will depend on the specific experimental requirements. To prevent oxidation, it

is recommended to purge the solvent with an inert gas before dissolving the SAH.[2]

Solvent Concentration Notes Citations

1M HCl ~20 mg/mL
Purge with an inert

gas.
[1][2]

Water 1 mg/mL Soluble. [7]

DMSO ~5 mg/mL [4]

DMF ~1 mg/mL [4]

Note: For long-term stability of solutions, storage at -80°C is recommended.[8][9][10] It is

advisable to prepare aliquots of the stock solution to minimize freeze-thaw cycles.[5][10] Stock

solutions are often prepared in acidic buffers (e.g., 0.02 M HCl or 0.1% formic acid) to enhance

stability.[5][10]
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Protocol 1: Preparation of S-Adenosylhomocysteine
(SAH) Stock Solution
Materials:

S-Adenosylhomocysteine (SAH) powder

Solvent of choice (e.g., 0.02 M HCl, ultrapure water)

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Allow the SAH powder to equilibrate to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of SAH powder in a sterile microcentrifuge tube.

Add the appropriate volume of the chosen solvent, which has been previously purged with

an inert gas for at least 15 minutes.

Vortex the solution until the SAH is completely dissolved. Gentle warming or sonication can

be used to aid dissolution if necessary.

Determine the precise concentration of the stock solution by measuring its absorbance at

260 nm using a UV-Vis spectrophotometer and applying the Beer-Lambert law (ε = 15,400

M⁻¹cm⁻¹).[7][8]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.[8][9][10]

Protocol 2: General Handling and Safety Precautions
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S-Adenosylhomocysteine may cause eye, skin, or respiratory system irritation. It may be

harmful if inhaled, ingested, or absorbed through the skin.[3][4]

Personal Protective Equipment (PPE):

Wear appropriate safety glasses, gloves, and a lab coat when handling SAH.[6]

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Handle in a well-ventilated area.[6]

Wash hands thoroughly after handling.[2]

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4]

In case of skin contact: Immediately wash skin with soap and plenty of water.[4]

If inhaled: Remove to fresh air.[4][6]

If ingested: Wash out mouth with water. Do not induce vomiting.[4]

Seek medical attention if irritation or other symptoms persist.
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Workflow for Handling and Storing SAH Standards
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Caption: Workflow for Handling and Storing SAH Standards.
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Simplified Methionine Cycle and SAH Metabolism
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Caption: Simplified Methionine Cycle and SAH Metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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